Cas no 916084-64-5 (1H-PYRAZOLE-4-PROPANOIC ACID, ETHYL ESTER)

• Product Name: 1H-PYRAZOLE-4-PROPANOIC ACID, ETHYL ESTER
• CAS No: 916084-64-5
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 3233161
• PubChem ID: 69025812
• Update Time: 2025-04-21

1H-PYRAZOLE-4-PROPANOIC ACID, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1H-PYRAZOLE-4-PROPANOIC ACID, ETHYL ESTER
• 916084-64-5
• F94421
• SCHEMBL4389817
• 4-[2-(ethoxycarbonyl)ethyl]-1H-pyrazole
• DB-187281
• URELVRSFMFFBSB-UHFFFAOYSA-N
• ethyl 3-(1H-pyrazol-4-yl)propanoate

• Inchi： 1S/C8H12N2O2/c1-2-12-8(11)4-3-7-5-9-10-6-7/h5-6H,2-4H2,1H3,(H,9,10)
• InChI Key： URELVRSFMFFBSB-UHFFFAOYSA-N
• SMILES： N1C=C(CCC(OCC)=O)C=N1

Computed Properties

• Exact Mass: 168.089877630Da
• Monoisotopic Mass: 168.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters